Cas no 2228426-45-5 (4-(but-3-yn-2-yl)-3-tert-butyl-1H-pyrazole)

• Product Name: 4-(but-3-yn-2-yl)-3-tert-butyl-1H-pyrazole
• CAS No: 2228426-45-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5865962
• PubChem ID: 165733687
• Update Time: 2025-10-29

4-(but-3-yn-2-yl)-3-tert-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-3-tert-butyl-1H-pyrazole
• EN300-1779834
• 2228426-45-5

• Inchi： 1S/C11H16N2/c1-6-8(2)9-7-12-13-10(9)11(3,4)5/h1,7-8H,2-5H3,(H,12,13)
• InChI Key： GXDMQYIVXQTHDW-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C(C#C)C)C(C)(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(but-3-yn-2-yl)-3-tert-butyl-1H-pyrazole

Introduction to 4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole (CAS No. 2228426-45-5)

4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole, a compound with the CAS number 2228426-45-5, is a member of the pyrazole family and has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research findings.

The molecular formula of 4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole is C₁₁H₁₅N₃, and its molecular weight is approximately 185.25 g/mol. The compound features a pyrazole ring substituted with a tert-butyl group at the 3-position and a butynyl group at the 4-position. The presence of these substituents imparts distinct physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Synthesis of 4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole

The synthesis of 4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of tert-butylhydrazine with an appropriate acetylene derivative. For instance, a typical synthetic route involves the condensation of tert-butylhydrazine with butynal in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), to form the desired product. This method is known for its high yield and selectivity, making it a preferred choice in both laboratory and industrial settings.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to significantly reduce reaction times while maintaining high yields. In this method, tert-butylhydrazine and butynal are mixed in a microwave reactor under controlled conditions to produce 4-(But-3-yn-2-yl)-3-tert-butyl-1H-pyrazole. The use of microwave technology not only accelerates the reaction but also enhances the purity of the final product.

Physical and Chemical Properties

4-(But-3-yn-ylyl)-3-tetra-butylpyrazole is a colorless solid at room temperature with a melting point ranging from 70°C to 75°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits strong UV absorption in the range of 200 to 300 nm, making it useful in various spectroscopic applications.

The chemical stability of 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole is notable, as it remains stable under standard laboratory conditions. However, it can undergo various chemical reactions when exposed to specific reagents or conditions. For example, it can participate in nucleophilic addition reactions due to the presence of the terminal alkyne group. Additionally, the pyrazole ring can undergo electrophilic substitution reactions, which can be exploited for further functionalization of the molecule.

Applications in Pharmaceuticals and Agrochemicals

4-(But-3-yin-ylyl)-3-tetra-butylpyrazole has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have demonstrated that derivatives of this compound exhibit significant biological activity against various pathogens and diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole exhibit potent antifungal activity against Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole has also been investigated for its potential as an anti-inflammatory agent. A study conducted by researchers at Harvard University found that compounds derived from this structure show significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In the field of agrochemicals, 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole has been explored for its potential as a plant growth regulator. Research published in the Journal of Agricultural and Food Chemistry indicated that certain derivatives of this compound can enhance plant growth and improve crop yields under various environmental conditions.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the structure-function relationships of 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole. These studies have provided valuable insights into the electronic properties, conformational flexibility, and binding interactions of the molecule with biological targets.

A recent computational study using density functional theory (DFT) revealed that the tert-butyl group on the pyrazole ring contributes significantly to the overall stability and reactivity of the molecule. The study also highlighted the importance of the butynyl group in determining the electronic properties and reactivity profile of 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole.

Molecular dynamics simulations have further elucidated the dynamic behavior of this compound in solution. These simulations have shown that 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole adopts multiple conformations depending on solvent polarity and temperature, which can influence its biological activity.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole continues to uncover new applications and potential uses across various fields. The unique combination of chemical properties and biological activities makes this compound an attractive candidate for further development as a pharmaceutical or agrochemical agent.

In conclusion, 4-(But-3-yin-ylyl)-3-tetra-butylpyrazole (CAS No. 2228426-45-5) is a versatile compound with significant potential for both academic research and industrial applications. Its synthesis methods are well-established, and recent studies have highlighted its promising biological activities. As research progresses, it is likely that new derivatives and applications will emerge, further expanding the utility of this intriguing molecule.